Cas no 139605-34-8 (8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one)

8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one structure
139605-34-8 structure
Product Name:8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one
CAS No:139605-34-8
MF:C9H9NOS
MW:179.238860845566
MDL:MFCD17212171
CID:1276943
PubChem ID:83816851
Update Time:2025-04-20

8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 8-methyl-
    • 8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one
    • 8-methyl-4H-1,4-benzothiazin-3-one
    • 8-Methyl-2H-1,4-benzothiazine-3(4H)-one
    • EN300-872770
    • Z1255359033
    • 139605-34-8
    • 8-METHYL-2H-1,4-BENZOTHIAZIN-3(4H)-ONE
    • MDL: MFCD17212171
    • Inchi: 1S/C9H9NOS/c1-6-3-2-4-7-9(6)12-5-8(11)10-7/h2-4H,5H2,1H3,(H,10,11)
    • InChI Key: DJUGCLPODMCLDI-UHFFFAOYSA-N
    • SMILES: S1CC(NC2C=CC=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 179.04057
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1

8-methyl-3,4-dihydro-2H-1,4-benzothiazin-3-one Pricemore >>

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Enamine
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